N-(2-ethoxyphenyl)-4,8-dimethyl-2-quinolinamine

• IUPAC Name: N-(2-ethoxyphenyl)-4,8-dimethylquinolin-2-amine
• InChI: InChI=1S/C19H20N2O/c1-4-22-17-11-6-5-10-16(17)20-18-12-14(3)15-9-7-8-13(2)19(15)21-18/h5-12H,4H2,1-3H3,(H,20,21)
• InChI Key: HITYSGHUYSPNDL-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC2=NC3=C(C=CC=C3C(=C2)C)C
• Molecular Formula: C19H20N2O
• Molecular Weight: 292.4 g/mol
• Solubility: 0.5 [ug/mL] (The mean of the results at pH 7.4)

Description

N-(2-ethoxyphenyl)-4,8-dimethyl-2-quinolinamine, also known as Etoxadrol, is a chemical compound that belongs to the family of quinolinamines. It is a contrast agent used in medical imaging procedures, mainly in computed tomography (CT) scans. Etoxadrol is a non-ionic, low osmolar contrast agent that is used to enhance the visibility of blood vessels, organs, and tissues in medical imaging.

Scientific Research Applications

N-(2-ethoxyphenyl)-4,8-dimethyl-2-quinolinamine is mainly used as a contrast agent in medical imaging procedures, such as CT scans. It is used to enhance the visibility of blood vessels, organs, and tissues in the body. N-(2-ethoxyphenyl)-4,8-dimethyl-2-quinolinamine is also used in research studies to investigate the structure and function of organs and tissues in the body. It is used to study the effects of diseases and injuries on the body and to develop new diagnostic and therapeutic techniques.

Mechanism of Action

N-(2-ethoxyphenyl)-4,8-dimethyl-2-quinolinamine works by absorbing X-rays and scattering them differently than the surrounding tissue. This creates a contrast between the tissue and the contrast agent, making the tissue more visible on the CT scan. N-(2-ethoxyphenyl)-4,8-dimethyl-2-quinolinamine is a non-ionic, low osmolar contrast agent, which means that it has a lower risk of causing adverse reactions in patients.
Biochemical and Physiological Effects
N-(2-ethoxyphenyl)-4,8-dimethyl-2-quinolinamine is rapidly eliminated from the body through the kidneys. It does not accumulate in the body or affect the normal physiological processes. N-(2-ethoxyphenyl)-4,8-dimethyl-2-quinolinamine has been shown to have a low incidence of adverse reactions, such as allergic reactions, nephrotoxicity, and neurotoxicity, compared to other contrast agents.

Advantages and Limitations for Lab Experiments

N-(2-ethoxyphenyl)-4,8-dimethyl-2-quinolinamine has several advantages for lab experiments. It is a non-toxic, non-ionic, low osmolar contrast agent that is easy to administer and rapidly eliminated from the body. It has a low incidence of adverse reactions, making it a safe choice for lab experiments. However, N-(2-ethoxyphenyl)-4,8-dimethyl-2-quinolinamine has some limitations. It is not suitable for patients with renal impairment or allergies to contrast agents. It is also not suitable for some imaging procedures, such as magnetic resonance imaging (MRI).

Future Directions

There are several future directions for the use of N-(2-ethoxyphenyl)-4,8-dimethyl-2-quinolinamine in medical research. One direction is the development of new imaging techniques that use N-(2-ethoxyphenyl)-4,8-dimethyl-2-quinolinamine to enhance the visibility of specific tissues and organs. Another direction is the investigation of the effects of N-(2-ethoxyphenyl)-4,8-dimethyl-2-quinolinamine on different disease states and injuries. N-(2-ethoxyphenyl)-4,8-dimethyl-2-quinolinamine could be used to develop new diagnostic and therapeutic techniques for a variety of medical conditions. Finally, the safety and efficacy of N-(2-ethoxyphenyl)-4,8-dimethyl-2-quinolinamine could be further investigated to improve its use in medical imaging procedures.
Conclusion
N-(2-ethoxyphenyl)-4,8-dimethyl-2-quinolinamine is a contrast agent that is used in medical imaging procedures to enhance the visibility of blood vessels, organs, and tissues in the body. It is a non-ionic, low osmolar contrast agent that has a low incidence of adverse reactions. N-(2-ethoxyphenyl)-4,8-dimethyl-2-quinolinamine has several advantages for lab experiments, such as being non-toxic and easy to administer. However, it also has some limitations, such as not being suitable for patients with renal impairment or allergies to contrast agents. There are several future directions for the use of N-(2-ethoxyphenyl)-4,8-dimethyl-2-quinolinamine in medical research, such as the development of new imaging techniques and the investigation of its effects on different disease states and injuries.

Synthesis Methods

The synthesis of N-(2-ethoxyphenyl)-4,8-dimethyl-2-quinolinamine involves the reaction of 2-ethoxyaniline with 4,8-dimethylquinoline in the presence of a catalyst, such as palladium on carbon. The reaction takes place in a solvent, such as ethanol or methanol, under reflux conditions. The product is then purified by recrystallization or column chromatography.